Cas no 1261583-79-2 (2-Chloro-4'-(difluoromethoxy)-2'-methoxypropiophenone)

• Product Name: 2-Chloro-4'-(difluoromethoxy)-2'-methoxypropiophenone
• CAS No: 1261583-79-2
• MF: C₁₁H₁₁ClF₂O₃
• MW: 264.653049707413
• CID: 4989273
• Update Time: 2025-09-24

2-Chloro-4'-(difluoromethoxy)-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-(difluoromethoxy)-2'-methoxypropiophenone

• Inchi： 1S/C11H11ClF2O3/c1-6(12)10(15)8-4-3-7(17-11(13)14)5-9(8)16-2/h3-6,11H,1-2H3
• InChI Key： HRTXWASGYNRIAQ-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1OC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5

Additional information on 2-Chloro-4'-(difluoromethoxy)-2'-methoxypropiophenone

Introduction to CAS No. 1261583-79-2: 2-Chloro-4'-(difluoromethoxy)-2'-methoxypropiophenone

CAS No. 1261583-79-2, commonly referred to as 2-Chloro-4'-(difluoromethoxy)-2'-methoxypropiophenone, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of propiophenones, which are derivatives of acetophenone with an additional methyl group. The presence of chlorine, difluoromethoxy, and methoxy groups in its structure imparts unique chemical properties, making it a subject of interest in various scientific and industrial applications.

The molecular formula of 2-Chloro-4'-(difluoromethoxy)-2'-methoxypropiophenone is C₁₄H₁₁ClF₃O₃, with a molecular weight of approximately 356.7 g/mol. Its structure consists of a benzene ring substituted with multiple functional groups, including a chlorine atom at the second position, a difluoromethoxy group at the fourth position, and a methoxy group at the second position on the propiophenone moiety. This intricate arrangement of substituents contributes to its stability, reactivity, and potential for use in advanced chemical synthesis.

Recent studies have highlighted the importance of compounds like CAS No. 1261583-79-2 in the field of medicinal chemistry. Researchers have explored its potential as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential application in developing novel therapeutic agents.

In addition to its medicinal applications, 2-Chloro-4'-(difluoromethoxy)-2'-methoxypropiophenone has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting materials for thin-film transistors. A research team from Stanford University reported that incorporating this compound into polymer blends significantly enhances their electrical conductivity without compromising mechanical stability.

The synthesis of CAS No. 1261583-79-2 involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent substitution reactions to introduce the halogenated substituents. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Moreover, green chemistry approaches have been applied to minimize waste and reduce environmental impact during its synthesis.

CAS No. 1261583-79-2's stability under various conditions has been extensively studied to ensure its safe handling and storage. Research indicates that it is stable under normal temperature and pressure but requires protection from moisture and light to prevent degradation. Its solubility profile has also been characterized across different solvents, which is crucial for optimizing its use in chemical reactions and formulations.

In terms of environmental impact, studies have assessed the biodegradation potential of 2-Chloro-4'-(difluoromethoxy)-2'-methoxypropiophenone. Results suggest that it undergoes slow microbial degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. Regulatory agencies are increasingly focusing on such compounds to ensure their safe disposal and minimize ecological risks.

The demand for compounds like CAS No. 1261583-79-2 is driven by their versatility across diverse industries. From pharmaceuticals to advanced materials, their ability to serve as building blocks for complex molecules continues to fuel research and development efforts. As technology advances, it is anticipated that new applications for this compound will emerge, further solidifying its role in modern chemistry.